Cas no 498583-18-9 (Butanoic acid, 3-(butylamino)-4,4,4-trifluoro-, ethyl ester)
498583-18-9 structure
Product Name:Butanoic acid, 3-(butylamino)-4,4,4-trifluoro-, ethyl ester
CAS No:498583-18-9
MF:C10H18F3NO2
MW:241.250633716583
CID:1538854
Update Time:2024-08-24
Butanoic acid, 3-(butylamino)-4,4,4-trifluoro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 3-(butylamino)-4,4,4-trifluoro-, ethyl ester
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- Inchi: 1S/C10H18F3NO2/c1-3-5-6-14-8(10(11,12)13)7-9(15)16-4-2/h8,14H,3-7H2,1-2H3
- InChI Key: OTCGLXHJEDVFNF-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)CC(NCCCC)C(F)(F)F
Computed Properties
- Exact Mass: 241.12904
Experimental Properties
- Density: 1.083±0.06 g/cm3(Predicted)
- Boiling Point: 230.2±40.0 °C(Predicted)
- PSA: 38.33
- pka: 4.62±0.70(Predicted)
Butanoic acid, 3-(butylamino)-4,4,4-trifluoro-, ethyl ester Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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